![molecular formula C11H10N2O3S2 B1297254 (6-Acetylamino-benzothiazol-2-ylsulfanyl)-acetic acid CAS No. 436088-91-4](/img/structure/B1297254.png)
(6-Acetylamino-benzothiazol-2-ylsulfanyl)-acetic acid
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Overview
Description
Scientific Research Applications
Importance of Benzothiazole in Medicinal Chemistry
Benzothiazole derivatives are recognized for their wide array of pharmacological activities. These compounds, featuring a benzothiazole scaffold, are less toxic and show enhanced activities in various fields, including anti-viral, anti-microbial, anti-allergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anti-cancer applications. This versatility makes benzothiazole a key moiety in medicinal chemistry, highlighting its significance in the development of bioactive molecules (Bhat & Belagali, 2020).
Therapeutic Potential and Patent Review
The therapeutic potential of benzothiazole derivatives is substantial, as evidenced by a review of patents filed between 2010 and 2014. These derivatives have been explored for their anticancer, antimicrobial, anti-inflammatory, and antidiabetic activities, among others. The review underscores the importance of the benzothiazole nucleus in drug discovery, particularly 2-arylbenzothiazoles, which are under development as antitumor agents (Kamal, Hussaini, & Malik, 2015).
Structural Modifications and Chemotherapeutic Applications
Recent advances in the structural modifications of benzothiazole and its conjugate systems have opened new avenues for potential chemotherapeutics. These modifications have led to the development of new antitumor agents, showcasing the promising biological profile and synthetic accessibility of benzothiazole derivatives (Ahmed et al., 2012).
Pharmacological Activities Review
Benzothiazole derivatives are integral to a variety of bioactive heterocycles and natural products. Their broad spectrum of pharmacological activities includes antimicrobial, analgesic, anti-inflammatory, antitubercular, antiviral, and antioxidant properties. This review compiles information on benzothiazole's biological and therapeutic activities, offering insights beneficial for future research (Sumit, Kumar, & Mishra, 2020).
Comprehensive Review in Medicinal Chemistry
Benzothiazole derivatives exhibit a wide range of biological properties, including antimicrobial, anticancer, and anti-inflammatory activities. This comprehensive review discusses the structural diversity of benzothiazole-based compounds and their utility in therapeutic agent development, highlighting the ongoing interest in benzothiazole-based medicinal chemistry (Keri, Patil, Patil, & Budagumpi, 2015).
Mechanism of Action
Target of Action
Benzothiazole derivatives have been found to have potent inhibitory effects againstM. tuberculosis . The target of these derivatives in the context of anti-tubercular activity is DprE1 , a crucial enzyme involved in the biosynthesis of arabinogalactan, an essential component of the mycobacterial cell wall .
Mode of Action
Benzothiazole derivatives are known to interact with their targets, leading to changes that inhibit the growth of the bacteria
Biochemical Pathways
This interference disrupts the integrity of the cell wall, leading to the death of the bacteria .
Result of Action
properties
IUPAC Name |
2-[(6-acetamido-1,3-benzothiazol-2-yl)sulfanyl]acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H10N2O3S2/c1-6(14)12-7-2-3-8-9(4-7)18-11(13-8)17-5-10(15)16/h2-4H,5H2,1H3,(H,12,14)(H,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DSRHSCKCDGMHEA-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC2=C(C=C1)N=C(S2)SCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H10N2O3S2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80349560 |
Source
|
Record name | [(6-Acetamido-1,3-benzothiazol-2-yl)sulfanyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80349560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
436088-91-4 |
Source
|
Record name | 2-[[6-(Acetylamino)-2-benzothiazolyl]thio]acetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=436088-91-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | [(6-Acetamido-1,3-benzothiazol-2-yl)sulfanyl]acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80349560 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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